N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine

• Molecular Formula: C17H17N3
• Molecular Weight: 263.34 g/mol
• IUPAC Name: 4-[(5,6,7,8-tetrahydroquinolin-8-ylamino)methyl]benzonitrile
• InChI: InChI=1S/C17H17N3/c18-11-13-6-8-14(9-7-13)12-20-16-5-1-3-15-4-2-10-19-17(15)16/h2,4,6-10,16,20H,1,3,5,12H2
• InChI Key: SMEAEUDAOVZHPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC=N2)NCC3=CC=C(C=C3)C#N

Description

N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine is a useful research compound. Its molecular formula is C17H17N3 and its molecular weight is 263.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 8-amino-5,6,7,8-tetrahydroquinoline (24.3 g, 164 mmol) in dichloromethane (600 mL), at room temperature, was added 4-cyanobenzaldehyde (21.5 g, 164 mmol) and sodium triacetoxyborohydride (45 g, 210 mmol). After 42 hours, the reaction was quenched with 1N NaOH (250 mL). The phases were separated and the organic phase was washed once with brine (200 mL), dried (Na2SO4), and concentrated. Purification of the crude material by flash chromatography on silica gel (5% CH3OH/CH2Cl2) provided 30.9 g (72%) of N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine as a pale yellow solid.